Cas no 157033-24-4 (2-(3,5-Difluorophenyl)ethanoyl chloride)

2-(3,5-Difluorophenyl)ethanoyl chloride is a fluorinated aromatic acyl chloride derivative, primarily used as a versatile intermediate in organic synthesis. Its key advantages include high reactivity in acylation reactions, enabling efficient formation of amides, esters, and ketones. The presence of difluorine substituents enhances its stability and selectivity in electrophilic reactions, making it valuable for pharmaceutical and agrochemical applications. The compound’s well-defined structure ensures consistent performance in coupling reactions, while its purity minimizes unwanted side products. Suitable for controlled environments due to moisture sensitivity, it is typically handled under inert conditions to preserve reactivity. Its utility in constructing complex fluorinated frameworks underscores its importance in advanced synthetic chemistry.
2-(3,5-Difluorophenyl)ethanoyl chloride structure
157033-24-4 structure
Product Name:2-(3,5-Difluorophenyl)ethanoyl chloride
CAS No:157033-24-4
MF:C8H5ClF2O
MW:190.574508428574
MDL:MFCD00275597
CID:65459
PubChem ID:2782723
Update Time:2025-05-28

2-(3,5-Difluorophenyl)ethanoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-Difluorophenyl)ethanoyl chloride
    • (3,5-Difluorophenyl)acetyl chloride
    • 2-(3,5-difluorophenyl)acetyl chloride
    • 3,5-DIFLUOROPHENYLACETYL CHLORIDE
    • Benzeneacetyl chloride, 3,5-difluoro-
    • 3,5-difluorophenylacetic acid chloride
    • BUTTPARK 96\11-33
    • WMVPARKLYWQLNN-UHFFFAOYSA-N
    • AKOS006230396
    • SCHEMBL102536
    • (3,5-difluoro-phenyl)-acetyl chloride
    • FT-0608532
    • (3,5-Difluorophenyl)acetyl chloride, AldrichCPR
    • (3,5-Difluorophenyl)-acetyl chloride
    • PS-10932
    • 157033-24-4
    • DTXSID90382241
    • F20987
    • 2-(3,5-DIFLUOROPHENYL)ETHANOYLCHLORIDE
    • MFCD00275597
    • 3.5-difluorophenylacetyl chloride
    • MDL： MFCD00275597
    • Inchi： 1S/C8H5ClF2O/c9-8(12)3-5-1-6(10)4-7(11)2-5/h1-2,4H,3H2
    • InChI Key： WMVPARKLYWQLNN-UHFFFAOYSA-N
    • SMILES： ClC(CC1C=C(C=C(C=1)F)F)=O

Computed Properties

  • Exact Mass: 190.00000
  • Monoisotopic Mass: 190
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.369
  • Boiling Point: 86/15mm
  • Flash Point: 79.9°C
  • Refractive Index: 1.496
  • PSA: 17.07000
  • LogP: 2.27270

2-(3,5-Difluorophenyl)ethanoyl chloride Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material Identification： C
  • Safety Term：S26;S36/37/39;S45
  • Risk Phrases：R34

2-(3,5-Difluorophenyl)ethanoyl chloride Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(3,5-Difluorophenyl)ethanoyl chloride Pricemore >>

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2-(3,5-Difluorophenyl)ethanoyl chloride Production Method

2-(3,5-Difluorophenyl)ethanoyl chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:157033-24-4)2-(3,5-Difluorophenyl)ethanoyl chloride
Order Number:LE7871
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:157033-24-4)2-(3,5-Difluorophenyl)ethanoyl chloride
LE7871
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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